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Compound of Interest

Compound Name:
1,1-Bis(tert-

butylperoxy)cyclohexane

Cat. No.: B1585562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, applications, and safety protocols for 1,1-Bis(tert-butylperoxy)cyclohexane. The

information is intended to support research and development activities in polymer chemistry,

materials science, and other relevant fields.

Physicochemical Properties
1,1-Bis(tert-butylperoxy)cyclohexane is a commercially significant organic peroxide.[1] It is

primarily utilized as a radical initiator in polymerization processes and as a crosslinking agent

for various polymers.[1][2][3] The following tables summarize its key physicochemical

properties.

Table 1: General and Physical Properties
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Property Value Reference

Chemical Name
1,1-Bis(tert-

butylperoxy)cyclohexane
[4]

CAS Number 3006-86-8 [3]

Molecular Formula C₁₄H₂₈O₄ [5]

Molecular Weight 260.37 g/mol [3]

Appearance Colorless to pale yellow liquid [2]

Density 0.891 g/mL at 25°C [6]

Boiling Point Decomposes before boiling [3]

Flash Point > 100 °C (estimated) [3]

Solubility in Water Insoluble [3]

Storage Temperature 2-8 °C (Refrigerated) [3]

Table 2: Safety and Hazard Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Bis_tert-butylperoxy_cyclohexane
https://www.benchchem.com/product/b1585562
https://www.chemsrc.com/en/cas/3006-86-8_586429.html
https://www.benchchem.com/product/b1585562
https://www.evergreenchemicals.cn/new_detail/di-tert-butyl-peroxy-cyclohexane-ch-applications-benefits.html
https://www.chemicalbook.com/msds/1-1-di-tert-butylperoxy-cyclohexane.pdf
https://www.benchchem.com/product/b1585562
https://www.benchchem.com/product/b1585562
https://www.benchchem.com/product/b1585562
https://www.benchchem.com/product/b1585562
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Reference

UN Number
3105 (Class D Organic

Peroxide, Liquid)
[2]

Self-Accelerating

Decomposition Temperature

(SADT)

65 °C [5]

Hazard Statements

H242: Heating may cause a

fire. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation. H340: May cause

genetic defects. H350: May

cause cancer.

[6]

Precautionary Statements

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. — No smoking.

P234: Keep only in original

container. P280: Wear

protective gloves/protective

clothing/eye protection/face

protection. P403+P235: Store

in a well-ventilated place. Keep

cool. P410: Protect from

sunlight. P420: Store away

from other materials.

[6]

Experimental Protocols
Synthesis of 1,1-Bis(tert-butylperoxy)cyclohexane
The synthesis of 1,1-Bis(tert-butylperoxy)cyclohexane typically involves the acid-catalyzed

reaction of cyclohexanone with tert-butyl hydroperoxide.

Materials:
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Cyclohexanone

tert-Butyl hydroperoxide

Acid catalyst (e.g., sulfuric acid, hydrochloric acid)

Solvent (e.g., a non-reactive organic solvent)

Neutralizing agent (e.g., sodium bicarbonate solution)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

In a reaction vessel equipped with a stirrer and cooling system, dissolve cyclohexanone in

the chosen solvent.

Cool the mixture to the desired reaction temperature (typically between -20 to 40 °C).

Slowly add the acid catalyst to the stirred solution.

Add tert-butyl hydroperoxide dropwise to the reaction mixture while maintaining the

temperature. The molar ratio of tert-butyl hydroperoxide to cyclohexanone is typically

between 2:1 and 10:1.

Allow the reaction to proceed for a specified time (e.g., 0.5 to 10 hours) with continuous

stirring.

After the reaction is complete, neutralize the mixture with a suitable neutralizing agent.

Separate the organic layer and wash it with water.

Dry the organic layer over a drying agent.

Remove the solvent under reduced pressure to obtain the crude product.

The product can be further purified by appropriate methods if necessary.
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Reactant Preparation

Reaction Work-up Product Isolation

Cyclohexanone in Solvent

Reaction Vessel
(-20 to 40 °C)tert-Butyl Hydroperoxide

Acid Catalyst

NeutralizationReaction Mixture Phase Separation Washing Drying Solvent EvaporationOrganic Phase 1,1-Bis(tert-butylperoxy)cyclohexane

Styrene Monomer

Polymerization
(90-120 °C)

1,1-Bis(tert-butylperoxy)cyclohexane

Cooling to Terminate

Polymer Solution

Precipitation in Methanol

Polystyrene
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Compounding

Curing Final Product

HDPE Pellets

Internal Mixer / Extruder
(Below Decomposition Temp.)

1,1-Bis(tert-butylperoxy)cyclohexane

Compression Molding Press
(Above Decomposition Temp.)

Homogeneous Mixture Cooling Under PressureCured Sheet Crosslinked HDPE

1,1-Bis(tert-butylperoxy)cyclohexane

2 x tert-Butoxy Radicals
+ Cyclohexanone

Heat (Δ)

Decomposition

Monomer (e.g., Styrene)

Initiation

Chain Propagation

Polymer Chain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

